Cas no 886370-35-0 (2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid)
886370-35-0 structure
Product Name:2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid
CAS No:886370-35-0
MF:C12H11NO3S
MW:249.285641908646
CID:2811478
Update Time:2023-08-07
2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-METHOXY-4-METHYL-PHENYL)-THIAZOLE-5-CARBOXYLIC ACID
- AB41733
- 2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid
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- Inchi: 1S/C12H11NO3S/c1-7-3-4-8(5-9(7)16-2)11-13-6-10(17-11)12(14)15/h3-6H,1-2H3,(H,14,15)
- InChI Key: UQUSJYYMYAHWSX-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1C1C=CC(C)=C(C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 2.8
- Topological Polar Surface Area: 87.7
2-(3-Methoxy-4-methyl-phenyl)-thiazole-5-carboxylic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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